Cas no 111895-49-9 (Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-)

Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl- structure
111895-49-9 structure
Product Name:Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-
CAS No:111895-49-9
MF:C11H14O2S
MW:210.292662143707
CID:202108
PubChem ID:5462762
Update Time:2025-04-19

Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-
    • 1-[(E)-but-1-enyl]sulfonyl-4-methyl-benzene
    • 1-but-1-enylsulfonyl-4-methylbenzene
    • (1E)-but-1-en-1-yl 4-methylphenyl sulfone
    • But-1-enyl-p-tolyl sulphone
    • 111895-49-9
    • 1-([e]-But-1-enyl)sulfonyl-4-methylbenzene
    • 1-[(E)-but-1-enyl]sulfonyl-4-methylbenzene
    • Inchi: 1S/C11H14O2S/c1-3-4-9-14(12,13)11-7-5-10(2)6-8-11/h4-9H,3H2,1-2H3/b9-4+
    • InChI Key: CGOCKBRDRHIVRU-RUDMXATFSA-N
    • SMILES: S(/C=C/CC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 210.071
  • Monoisotopic Mass: 210.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.103
  • Boiling Point: 352.7°Cat760mmHg
  • Flash Point: 197.8°C
  • Refractive Index: 1.527
  • PSA: 42.52000
  • LogP: 3.77320
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